93-76-5

2,4,5-Trichlorophenoxyacetic acid

In Stock

• CAS RN:
• 93-76-5

• Formula:
• C8H5Cl3O3
  C6H2Cl3OCH2COOH
  C8H5Cl3O3

• InChI:
• InChI=1S/C8H5Cl3O3/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2H,3H2,(H,12,13)

• InChIKey:
• SMYMJHWAQXWPDB-UHFFFAOYSA-N

• 2,4,5-trichlorophenoxyacetic acid is a light tan solid (melting point 153°C). Insoluble in water. Contact may irritate the skin.
  (2,4,5-trichlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid in which the ring hydrogens at postions 2, 4 and 5 are substituted by chlorines. It has a role as a defoliant, a synthetic auxin and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a trichlorobenzene. It is a conjugate acid of a (2,4,5-trichlorophenoxy)acetate.
  An herbicide with strong irritant properties. Use of this compound on rice fields, orchards, sugarcane, rangeland, and other noncrop sites was terminated by the EPA in 1985. (From Merck Index, 11th ed)

Propanocaine

• CAS RN:
• 493-76-5

• Formula:
• C20H25NO2

• InChI:
• InChI=1S/C20H25NO2/c1-3-21(4-2)16-15-19(17-11-7-5-8-12-17)23-20(22)18-13-9-6-10-14-18/h5-14,19H,3-4,15-16H2,1-2H3

• InChIKey:
• VPRGXNLHFBBDFS-UHFFFAOYSA-N

• Propanocaine, also known as Propanocaine, is a useful research compound. Its molecular formula is C20H25NO2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

3-Chloro-4-(2-methylpropoxy)aniline

In Stock

• CAS RN:
• 5493-76-5

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C10H14ClNO/c1-7(2)6-13-10-4-3-8(12)5-9(10)11/h3-5,7H,6,12H2,1-2H3

• InChIKey:
• TXBJPPNVNUGOMN-UHFFFAOYSA-N

• 3-Chloro-4-(2-methylpropoxy)aniline is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.

5-[(2-Hydroxyethyl)(methyl)sulfamoyl]-2-methoxybenzoic acid

In Stock

• CAS RN:
• 327093-76-5

• Formula:
• C11H15NO6S

• InChI:
• InChI=1S/C11H15NO6S/c1-12(5-6-13)19(16,17)8-3-4-10(18-2)9(7-8)11(14)15/h3-4,7,13H,5-6H2,1-2H3,(H,14,15)

• InChIKey:
• UVZGQTDQOZDFRW-UHFFFAOYSA-N

• 5-[(2-Hydroxyethyl)(methyl)sulfamoyl]-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H15NO6S and its molecular weight is 289.31 g/mol. The purity is usually 95%.

(Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 474393-76-5

• Formula:
• C25H23ClN4O3S

• InChI:
• InChI=1S/C25H23ClN4O3S/c1-16-12-20(21(32-2)14-19(16)26)28-24(31)18(15-27)13-22-23(17-6-4-3-5-7-17)29-25(34-22)30-8-10-33-11-9-30/h3-7,12-14H,8-11H2,1-2H3,(H,28,31)/b18-13-

• InChIKey:
• WYXZJQNIKASZML-UHFFFAOYSA-N

• (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)prop-2-enamide is a useful research compound. Its molecular formula is C25H23ClN4O3S and its molecular weight is 494.99. The purity is usually 95%.

Methyl 4-(4-amino-1,1-biphenyl-4-yl)-2,2-dimethyl-4-oxobutanoate

Usually In Stock

• CAS RN:
• 791593-76-5

• Formula:
• C19H23NO3

• InChI:
• InChI=1S/C19H23NO3/c1-18(2,17(22)23-3)13-16(21)19(20)11-9-15(10-12-19)14-7-5-4-6-8-14/h4-11H,12-13,20H2,1-3H3

• InChIKey:
• KRFFQDJAOMWDOT-UHFFFAOYSA-N

• Methyl 4-(4-amino-1,1-biphenyl-4-yl)-2,2-dimethyl-4-oxobutanoate is a useful research compound. Its molecular formula is C19H23NO3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.

4'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-76-5

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-4-23-20(22)18-9-7-17(8-10-18)19(21)12-11-16-6-5-14(2)13-15(16)3/h5-10,13H,4,11-12H2,1-3H3

• InChIKey:
• HHKDXRRCFCPVPB-UHFFFAOYSA-N

• 4'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.

5-((S)-3-Methylamino-1-thiophen-2-yl-propoxy)-naphthalen-2-ol

Usually In Stock

• CAS RN:
• 741693-76-5

• Formula:
• C18H19NO2S

• InChI:
• InChI=1S/C18H19NO2S/c1-19-10-9-17(18-6-3-11-22-18)21-16-5-2-4-13-12-14(20)7-8-15(13)16/h2-8,11-12,17,19-20H,9-10H2,1H3/t17-/m0/s1

• InChIKey:
• LEIFDHLVPBJTIV-KRWDZBQOSA-N

• 5-((S)-3-Methylamino-1-thiophen-2-yl-propoxy)-naphthalen-2-ol, also known as 5-((S)-3-Methylamino-1-thiophen-2-yl-propoxy)-naphthalen-2-ol, is a useful research compound. Its molecular formula is C18H19NO2S and its molecular weight is 313.4 g/mol. The purity is usually 95%.

1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine

In Stock

• CAS RN:
• 1307393-76-5

• Formula:
• C12H16BrN3O2

• InChI:
• InChI=1S/C12H16BrN3O2/c1-2-14-5-7-15(8-6-14)11-4-3-10(13)9-12(11)16(17)18/h3-4,9H,2,5-8H2,1H3

• InChIKey:
• AIDWCFKWOSNROI-UHFFFAOYSA-N

• 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine is a useful research compound. Its molecular formula is C12H16BrN3O2 and its molecular weight is 314.18 g/mol. The purity is usually 95%.

Benzyl 2-(3-(((tert-butoxycarbonyl)amino)methyl)oxetan-3-yl)acetate

In Stock

• CAS RN:
• 1404193-76-5

• Formula:
• C18H25NO5

• InChI:
• InChI=1S/C18H25NO5/c1-17(2,3)24-16(21)19-11-18(12-22-13-18)9-15(20)23-10-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,19,21)

• InChIKey:
• JNRSZQVOAIXLRP-UHFFFAOYSA-N

• Benzyl 2-(3-(((tert-butoxycarbonyl)amino)methyl)oxetan-3-yl)acetate is a useful research compound. Its molecular formula is C18H25NO5 and its molecular weight is 335.4. The purity is usually 95%.

5-cyclopropyl-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)isoxazole-3-carboxamide

In Stock

• CAS RN:
• 1797293-76-5

• Formula:
• C21H23N5O2

• InChI:
• InChI=1S/C21H23N5O2/c27-21(17-13-19(28-25-17)14-8-9-14)23-11-12-26-18-7-2-1-5-15(18)20(24-26)16-6-3-4-10-22-16/h3-4,6,10,13-14H,1-2,5,7-9,11-12H2,(H,23,27)

• InChIKey:
• OHERCMRMWFULBG-UHFFFAOYSA-N

• 5-cyclopropyl-N-(2-(3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.

Tert-butyl 6-(cyclopropylamino)pyridine-3-carboxylate

Usually In Stock

• CAS RN:
• 2248293-76-5

• Formula:
• C13H18N2O2

• InChI:
• InChI=1S/C13H18N2O2/c1-13(2,3)17-12(16)9-4-7-11(14-8-9)15-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3,(H,14,15)

• InChIKey:
• RXLRJSMYPXWOPF-UHFFFAOYSA-N

• Tert-butyl 6-(cyclopropylamino)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.299. The purity is usually 95%.

N-[4-[(3Ar,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrole-1-carbonyl]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361693-76-5

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-4-17(22)20-14-10-8-13(9-11-14)18(23)21-12-19(2,3)15-6-5-7-16(15)21/h4,8-11,15-16H,1,5-7,12H2,2-3H3,(H,20,22)/t15-,16+/m0/s1

• InChIKey:
• XILPJUHCVNASSD-JKSUJKDBSA-N

• N-[4-[(3Ar,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrole-1-carbonyl]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.413. The purity is usually 95%.

5-(4-Fluorophenyl)-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-2-methylpyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2379993-76-5

• Formula:
• C21H18FN3O3S

• InChI:
• InChI=1S/C21H18FN3O3S/c1-25-17(10-16(24-25)13-4-6-15(22)7-5-13)21(27)23-11-18(26)20-9-14(12-29-20)19-3-2-8-28-19/h2-10,12,18,26H,11H2,1H3,(H,23,27)

• InChIKey:
• VLWRNDMBDGEOGQ-UHFFFAOYSA-N

• 5-(4-Fluorophenyl)-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-2-methylpyrazole-3-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O3S and its molecular weight is 411.45. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-methyl-1,2-benzothiazole-3-carboxamide;hydrochloride

Usually In Stock

• CAS RN:
• 2418593-76-5

• Formula:
• C18H18ClN3OS

• InChI:
• InChI=1S/C18H17N3OS.ClH/c1-10-6-7-15-13(8-10)17(21-23-15)18(22)20-14-9-11-4-2-3-5-12(11)16(14)19;/h2-8,14,16H,9,19H2,1H3,(H,20,22);1H/t14-,16-;/m1./s1

• InChIKey:
• UOULTVCDMGFCKY-VNYZMKMESA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5-methyl-1,2-benzothiazole-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C18H18ClN3OS and its molecular weight is 359.87. The purity is usually 95%.

3-Chloro-6-(pyrrolidin-3-yloxy)pyridazine

In Stock

• CAS RN:
• 1250093-76-5

• Formula:
• C8H10ClN3O

• InChI:
• InChI=1S/C8H10ClN3O/c9-7-1-2-8(12-11-7)13-6-3-4-10-5-6/h1-2,6,10H,3-5H2

• InChIKey:
• TZPFIKKHTSRKTH-UHFFFAOYSA-N

• 3-Chloro-6-(pyrrolidin-3-yloxy)pyridazine is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.